Cas no 1875214-87-1 (4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1875214-87-1
• MF: C₈H₁₁BrN₄O₂
• MW: 275.102540254593
• CID: 6409601
• PubChem ID: 130586705
• Update Time: 2025-05-26

4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylic acid, 4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)-
• 1875214-87-1
• 4-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylicacid
• EN300-1457633

• Inchi： 1S/C8H11BrN4O2/c1-13-6(7(9)11-12-13)4-2-10-3-5(4)8(14)15/h4-5,10H,2-3H2,1H3,(H,14,15)
• InChI Key： UTTJJIHYVJVRGS-UHFFFAOYSA-N
• SMILES： N1CC(C2N(C)N=NC=2Br)C(C(O)=O)C1

Computed Properties

• Exact Mass: 274.00654g/mol
• Monoisotopic Mass: 274.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 2.02±0.1 g/cm3(Predicted)
• Boiling Point: 465.8±55.0 °C(Predicted)
• pka: 3.44±0.40(Predicted)

Additional information on 4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic acid

4-(4-Bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1875214-87-1, known as 4-(4-bromo-1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted 1,2,3-triazole moiety. The presence of the bromine atom and methyl group in the triazole ring introduces interesting electronic and steric properties that make this compound a valuable building block for various applications.

Recent studies have highlighted the potential of 4-(4-bromo-1-methyl...) as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and anticancer agents. The pyrrolidine ring, a five-membered amine-containing structure, is known for its ability to form hydrogen bonds and participate in various bioconjugation reactions. This makes it particularly useful in drug design where molecular recognition and binding affinity are critical.

The triazole moiety in this compound is another key feature that contributes to its versatility. Triazoles are well-known for their stability and ability to act as scaffolds in heterocyclic chemistry. The bromine substitution at position 4 of the triazole ring adds an additional layer of functionality, enabling further chemical modifications such as nucleophilic substitutions or cross-coupling reactions. These properties have been exploited in recent research to develop advanced materials with tailored electronic properties.

One of the most promising applications of CAS No. 1875214... is in the field of polymer chemistry. Scientists have successfully incorporated this compound into polymeric networks to create materials with enhanced mechanical strength and thermal stability. The carboxylic acid group present in the molecule facilitates polymerization through ester or amide linkages, making it a valuable monomer for synthesizing high-performance polymers.

From a synthetic standpoint, the preparation of 4-(4-bromo...) involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of this compound. For instance, researchers have employed transition metal catalysts to facilitate key transformations such as cyclizations and cross-couplings.

In terms of biological activity, CAS No. 18752... has shown potential as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies suggest that it may exhibit selective inhibition against enzymes associated with inflammatory diseases and neurodegenerative conditions. These findings underscore its potential as a lead compound for drug discovery efforts.

It is also worth noting that pyrrolidine... has been studied for its role in supramolecular chemistry. The ability of this compound to form self-assembled structures through non-covalent interactions has opened new avenues for research into molecular recognition and nanotechnology applications.

In conclusion, 4-(4-bromo...) CAS No. 18752... is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and biological studies, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.